1-(5-Bromo-2-methoxy-benzenesulfonyl)-2-ethyl-4-methyl-1H-imidazole

• IUPAC Name: 1-(5-bromo-2-methoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole
• InChI: InChI=1S/C13H15BrN2O3S/c1-4-13-15-9(2)8-16(13)20(17,18)12-7-10(14)5-6-11(12)19-3/h5-8H,4H2,1-3H3
• InChI Key: SDMMYBHYEFOUHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CN1S(=O)(=O)C2=C(C=CC(=C2)Br)OC)C
• Molecular Formula: C13H15BrN2O3S
• Molecular Weight: 359.24 g/mol

Description

“5-Bromo-2-methoxy-benzenesulfonyl chloride” is a benzenesulfonyl chloride derivative. It’s a white crystalline powder.

Synthesis Analysis

This compound may be used in the preparation of various 1-bromo-3-heteroarylbenzene derivatives. For instance, it can be used to synthesize "N-(4-ethylbenzoyl)-2-methoxybenzenesulfonamide". A general procedure for its use involves combining it with “methyl 4-amino-2,6-difluorobenzoate” in dichloromethane and pyridine, followed by stirring at room temperature overnight.

Molecular Structure Analysis

The molecular formula of “5-Bromo-2-methoxy-benzenesulfonyl chloride” is C7H6BrClO3S. Its molecular weight is 285.54 g/mol.

Physical And Chemical Properties Analysis

This compound has a melting point of 115-118 °C (lit.) and a predicted boiling point of 362.3±32.0 °C. It has a density of 1.717 and is sensitive to moisture. It’s typically stored at 2-8°C.

Safety and Hazards

“5-Bromo-2-methoxy-benzenesulfonyl chloride” is classified as a dangerous substance. It has a hazard statement of H314, indicating that it causes severe skin burns and eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.